Cas no 1805502-40-2 (2-Bromo-4-(difluoromethoxy)benzotrifluoride)

• Product Name: 2-Bromo-4-(difluoromethoxy)benzotrifluoride
• CAS No: 1805502-40-2
• MF: C₈H₄BrF₅O
• MW: 291.01277923584
• CID: 4706859
• Update Time: 2023-08-15

2-Bromo-4-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethoxy)benzotrifluoride

• Inchi： 1S/C8H4BrF5O/c9-6-3-4(15-7(10)11)1-2-5(6)8(12,13)14/h1-3,7H
• InChI Key： AAWDQMWCKGEQPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 9.2